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Compound of Interest

1-(6-Bromopyridin-2-
Compound Name:
YL )ethanamine

Cat. No.: B3038846

An In-depth Technical Guide to the Safe Handling of 1-(6-Bromopyridin-2-yl)ethanamine

This document provides a comprehensive safety and handling guide for 1-(6-Bromopyridin-2-
yl)ethanamine (CAS No: 914950-77-9), a critical building block in pharmaceutical research
and development. This guide is intended for researchers, scientists, and drug development
professionals who may handle this compound. The information herein is synthesized from
available safety data sheets and chemical safety literature to ensure a thorough understanding
of the associated hazards and the implementation of robust safety protocols.

Understanding the Hazard Profile

1-(6-Bromopyridin-2-yl)ethanamine is a substituted pyridine derivative. Its chemical structure,
containing a bromine atom and an amino group, dictates its reactivity and toxicological profile.
A comprehensive understanding of its hazards is the foundation of safe laboratory practice. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
clear framework for this understanding.

The compound is classified with significant acute toxicity, alongside irritant properties. The
primary routes of exposure are oral ingestion, dermal contact, and inhalation. The "Danger"
signal word and associated hazard statements underscore the need for stringent control
measures.[1][2][3]

GHS Classification and Hazard Statements
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A summary of the GHS classification provides an immediate overview of the primary risks

associated with this chemical.

Hazard Class Category Hazard Statement Description
Small quantities may
o H301: Toxic if cause serious health
Acute Toxicity, Oral Category 3 .
swallowed effects or death if
ingested.[1][2][3]
Skin contact can lead
H310/H311: o o
o o to significant toxicity
Acute Toxicity, Dermal  Category 2/ 3 Fatal/Toxic in contact )
) ] and potentially lethal
with skin
outcomes.[2][3]
Inhalation of dusts,
Acute Toxicity, o mists, or vapors can
) Category 3 H331: Toxic if inhaled
Inhalation cause severe
systemic toxicity.[3]
Direct contact will
) ) likely cause
Skin H315: Causes skin , _
Category 2 inflammation,

Corrosion/Irritation

irritation

redness, and
discomfort.[2][4][5]

Serious Eye

Damage/Irritation

Category 2A

H319: Causes serious

eye irritation

Contact with eyes can
result in significant,
potentially damaging,
irritation.[2][4][5]

Inhalation may lead to

Specific Target Organ S
o ) H335: May cause irritation of the
Toxicity (Single Category 3 ) o i
respiratory irritation respiratory tract.[2][4]
Exposure)
[5]
) The material requires
o H227: Combustible ) o
Flammable Liquids Category 4 heating before ignition

liquid

can occur.[2]

© 2025 BenchChem. All rights reserved.

2/13

Tech Support


https://www.bldpharm.com/products/188637-63-0.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b80100
https://www.bldpharm.com/products/1415303-42-2.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b80100
https://www.bldpharm.com/products/1415303-42-2.html
https://www.bldpharm.com/products/1415303-42-2.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b80100
https://aksci.com/sds/7087DP_SDS.pdf
https://aksci.com/sds/8089DH_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b80100
https://aksci.com/sds/7087DP_SDS.pdf
https://aksci.com/sds/8089DH_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b80100
https://aksci.com/sds/7087DP_SDS.pdf
https://aksci.com/sds/8089DH_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b80100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Causality Insight: The toxicity profile is typical for halogenated aromatic amines. The pyridine
ring is a known metabolic target, and the bromo-substituent can influence its electronic
properties and metabolic fate. The primary amine group provides a site for biological
interactions and potential metabolic activation. The irritant effects are a direct consequence of
the chemical's reactivity with biological tissues.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

The cornerstone of safe handling is the implementation of the hierarchy of controls, which
prioritizes eliminating or reducing hazards at their source. When handling 1-(6-Bromopyridin-
2-yl)ethanamine, a combination of engineering controls and robust PPE is mandatory.

Engineering Controls

o Chemical Fume Hood: All weighing, transferring, and reaction setup operations involving this
compound must be conducted within a certified chemical fume hood. This is the primary
engineering control to prevent inhalation exposure.

e Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are
diluted and removed.[2][4]

o Safety Infrastructure: Eyewash stations and safety showers must be readily accessible and
tested regularly.[6] Their proximity is critical for immediate decontamination in case of an
exposure.

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. Its selection must be based
on a thorough risk assessment of the planned procedures.

e Hand Protection: Due to the high dermal toxicity ("Fatal in contact with skin™), glove selection
is critical. Double-gloving is recommended. Use a chemically resistant outer glove (e.g.,
nitrile or neoprene) over an inner glove. Discard gloves immediately if contamination is
suspected and wash hands thoroughly.[2]
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e Eye and Face Protection: Chemical splash goggles that conform to ANSI Z87.1 or EN 166
standards are required at all times.[7][8] When there is a significant risk of splashing or when
working outside a fume hood (not recommended), a face shield should be worn in addition to

goggles.[7]

o Skin and Body Protection: A flame-resistant laboratory coat is mandatory. Additional
protection, such as chemically resistant aprons or sleeves, should be worn for large-scale
operations. Do not wear shorts or open-toed shoes in the laboratory.[7]

o Respiratory Protection: If there is a potential for exposure outside of a fume hood or in the
event of a ventilation failure, a respirator is required. A full-face respirator with cartridges
appropriate for organic vapors and particulates (e.g., ABEK-P2 type) should be used.[2][9] All
respirator use must be in accordance with a formal respiratory protection program.
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Personal Protective Equipment (PPE) Protocol
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Caption: PPE Protocol for 1-(6-Bromopyridin-2-yl)ethanamine

Safe Handling and Storage Protocols

Adherence to strict protocols during handling and storage is essential to prevent accidental
exposure and maintain the integrity of the compound.

Handling Procedures
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e Pre-Use Inspection: Before use, visually inspect the container for any damage or leaks.

o Controlled Dispensing: Weigh and transfer the material in a chemical fume hood. Use tools
(spatulas, syringes) that minimize the generation of dust or aerosols.

« Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[2] After handling, wash
hands and face thoroughly before leaving the work area.[2]

+ Waste Management: All contaminated disposables (gloves, pipette tips, paper towels) must
be considered hazardous waste and disposed of in a designated, sealed waste container.

Storage Requirements

o Container: Keep the container tightly closed to prevent exposure to moisture and air.[4][5][6]

e Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[10] The recommended storage temperature is often
between 2-8°C in an inert atmosphere.[1][11][12]

e Security: The storage area should be locked or otherwise accessible only to authorized
personnel.[2][4][5]

Emergency Procedures: A Validated Response Plan

In the event of an exposure or spill, a rapid and correct response is critical to mitigating harm.
All personnel must be trained on these emergency procedures.

First-Aid Measures

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b80100
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b80100
https://aksci.com/sds/7087DP_SDS.pdf
https://aksci.com/sds/8089DH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5598103&productDescription=2-ACETYL-6-BRMOPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376870250&countryCode=US&language=en
https://www.bldpharm.com/products/188637-63-0.html
https://www.bldpharm.com/products/914950-77-9.html
https://www.pharmaffiliates.com/en/263718-60-1-r-1-6-bromopyridin-2-yl-ethanamine-pa270027405.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/b80100
https://aksci.com/sds/7087DP_SDS.pdf
https://aksci.com/sds/8089DH_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

Immediate Action Protocol

Inhalation

1. Immediately move the affected person to
fresh air.[4][5][6] 2. If breathing is difficult,
administer oxygen. If breathing has stopped,
provide artificial respiration (use a barrier
device).[4][5][6] 3. Seek immediate medical

attention.[5]

Skin Contact

1. Immediately remove all contaminated clothing
while flushing the affected skin with copious
amounts of water for at least 15 minutes.[4][6] 2.
Use a safety shower if the contact area is large.
3. Seek immediate medical attention due to the

high dermal toxicity.[5]

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[5][6] 2. Remove
contact lenses if present and easy to do.[4][5] 3.
Seek immediate medical attention from an

ophthalmologist.

Ingestion

1. Do NOT induce vomiting.[5] 2. Rinse the
mouth thoroughly with water.[2][5] 3. Never give
anything by mouth to an unconscious person.[5]
[9] 4. Call a poison control center or seek

immediate medical attention.[2]

Self-Validating System: The protocol is designed for immediate action. Showing the Safety

Data Sheet to responding medical personnel is a critical step that validates the response by

providing them with essential toxicological information.[4][5]

Accidental Release Measures

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated (if safe to do so).
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Control Ignition Sources: Remove all sources of heat and ignition.[2]

Containment: Wearing full PPE, contain the spill. For liquid spills, use an inert absorbent
material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible
materials like paper towels as the primary absorbent. For solid spills, carefully sweep or
scoop the material to avoid creating dust.

Cleanup: Collect the absorbed material and spilled substance into a designated, labeled
hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., soap and
water), and collect the decontamination materials as hazardous waste.

Reporting: Report the incident to the appropriate environmental health and safety (EHS)
department.
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Fire-Fighting Measures

While classified as a combustible liquid, meaning it requires heating to ignite, its hazardous
combustion products necessitate a specific fire response.[2]

o Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water
spray.[9]

o Hazardous Combustion Products: Thermal decomposition can produce toxic gases,
including carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[2]

o Protective Actions: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[2][9] Do not allow fire-extinguishing water to enter drains or
surface water.[2]

Toxicological and Physicochemical Insights

Understanding the material's properties is key to anticipating its behavior in the laboratory and
in the event of a release.

Toxicological Summary

The primary toxicological concerns are acute toxicity via all major exposure routes and severe
irritation to the skin, eyes, and respiratory system.[2][3][4][5] Symptoms of overexposure can
include a burning sensation, coughing, shortness of breath, headache, nausea, and vomiting.
[2] To date, the chemical, physical, and toxicological properties have not been thoroughly
investigated, and it is not listed as a carcinogen by IARC, NTP, or OSHA.[2] This lack of
comprehensive data reinforces the need to treat the compound with extreme caution.

Physicochemical Data
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Property Value Source
CAS Number 914950-77-9 [4][11][13]
Molecular Formula C7H9BrN:2 [11][13]
Molecular Weight 201.07 g/mol [13]
Predicted Density 1.477 + 0.06 g/cm3 [13]
Predicted Boiling Point 264.4 + 25.0 °C [13]

Disposal Considerations

All waste containing 1-(6-Bromopyridin-2-yl)ethanamine must be treated as hazardous.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste according to local, state, and federal regulations.[10]

o Collection: Collect surplus material and contaminated items in a designated, properly
labeled, and sealed container.

o Disposal: Arrange for disposal through a licensed professional waste disposal service.[2][4]
[9] Do not dispose of via sanitary sewer systems.

By implementing the multi-layered safety systems detailed in this guide—from understanding
the inherent hazards to applying rigorous engineering and administrative controls—researchers
can confidently and safely utilize 1-(6-Bromopyridin-2-yl)ethanamine in their critical work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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